1-Methyl-4-(2-nitrophenyl)piperidin-4-ol

• CAS No.: 92926-55-1
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 1-methyl-4-(2-nitrophenyl)piperidin-4-ol
• InChI: InChI=1S/C12H16N2O3/c1-13-8-6-12(15,7-9-13)10-4-2-3-5-11(10)14(16)17/h2-5,15H,6-9H2,1H3
• InChI Key: ZQSBMOMQUUGFBI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)(C2=CC=CC=C2[N+](=O)[O-])O

Description

1-Methyl-4-(2-nitrophenyl)piperidin-4-ol is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 19.3 g of 2-bromonitrobenzene in 480 ml of anhydrous tetrahydrofuran cooled to -100° C., 79 ml of 1,6M solution of n-Buli in hexane are dropped under N2. After two hours 10.9 g of 1-methyl-4-piperidone are added and the resulting mixture is stirred eight hours at -100° C. Then 1N hydrochloric acid is added at 0° C. to acidify to pH 2 and the solution is extracted with hexane. The aqueous phase is brought to pH 10 and extracted with ethyl ether. Evaporation of the extracts gives 8.95 g of 1-methyl-4(2-nitrophenyl)-4-hydroxypiperidine, m.p. 166°-167°.